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Compound of Interest

Compound Name: Ethylene-b-ionol-d3

Cat. No.: B13830764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethylene-β-ionol-d3 (CAS 77265-43-1), a

deuterated analog of Ethylene-β-ionol. Given its isotopic labeling, this compound is primarily

utilized as an internal standard in quantitative mass spectrometry-based assays. This

document outlines its physicochemical properties, a probable synthetic pathway, and a detailed

experimental protocol for its application in liquid chromatography-tandem mass spectrometry

(LC-MS/MS).

Core Compound Properties
Ethylene-β-ionol-d3 is the deuterium-labeled form of (1E)-3-Methyl-1-(2,6,6-trimethyl-1-

cyclohexen-1-yl)-1,4-pentadien-3-ol. The incorporation of three deuterium atoms on the

ethylene group results in a mass shift that allows it to be distinguished from its unlabeled

counterpart by a mass spectrometer, while maintaining nearly identical chemical and physical

properties.

Physicochemical Data
The following table summarizes the key quantitative data for Ethylene-β-ionol-d3 and its

unlabeled analog.
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Property Ethylene-β-ionol-d3

(1E)-3-Methyl-1-(2,6,6-
trimethyl-1-cyclohexen-1-
yl)-1,4-pentadien-3-ol
(Unlabeled)

CAS Number 77265-43-1 59057-30-6[1][2]

Molecular Formula C₁₅H₂₁D₃O C₁₅H₂₄O[1][3]

Molecular Weight 223.37 g/mol 220.35 g/mol [1]

Appearance
Presumed to be a clear,

colorless to light yellow oil
Light Yellow Oil[2]

Boiling Point Not available 315.3°C at 760 mmHg[2]

Density Not available 0.948 g/cm³[2]

Solubility

Soluble in organic solvents like

Methanol, Ether, Ethyl Acetate,

Dichloromethane

Soluble in Dichloromethane,

Ether, Ethyl Acetate,

Methanol[2]

pKa (Predicted) ~13.93 ± 0.29 13.93 ± 0.29[4]

Synthesis Pathway
While the specific synthesis of Ethylene-β-ionol-d3 is not detailed in publicly available literature,

a plausible synthetic route can be inferred from the known synthesis of its unlabeled analog,

vinyl-β-ionol. The key step would involve the use of a deuterated vinylating agent. A likely

approach is the Grignard reaction of β-ionone with a deuterated vinylmagnesium halide.
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Proposed Synthesis of Ethylene-β-ionol-d3

Starting Materials

Reaction

Product

β-Ionone

Grignard Reaction

d3-Vinyl Bromide

Grignard Reagent
Formation

Magnesium (Mg)

THF (solvent)

d3-Vinylmagnesium
Bromide

Ethylene-β-ionol-d3

Aqueous
Workup
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Principle of using a Stable Isotope-Labeled Internal Standard

Mass Spectrometer Detects

Biological Sample
(containing Analyte)
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Sample Preparation
(e.g., LLE, SPE)

Potential for Analyte & IS Loss

LC-MS/MS Analysis
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Data Processing

Accurate Analyte
Concentration
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LC-MS/MS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13830764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

